N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide

• IUPAC Name: 2,4-dichloro-N-[(E)-3-oxo-1-phenyl-3-(prop-2-enylamino)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C19H16Cl2N2O2/c1-2-10-22-19(25)17(11-13-6-4-3-5-7-13)23-18(24)15-9-8-14(20)12-16(15)21/h2-9,11-12H,1,10H2,(H,22,25)(H,23,24)/b17-11+
• InChI Key: OLVUHPQORFPVJF-GZTJUZNOSA-N
• Canonical SMILES: C=CCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C=CCNC(=O)/C(=C\C1=CC=CC=C1)/NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H16Cl2N2O2
• Molecular Weight: 375.2 g/mol

Description

N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide, also known as ACD or CB-1 receptor antagonist, is a chemical compound that has been widely studied in the field of pharmacology. This compound is known for its ability to bind to the CB-1 receptor, which is a receptor found in the brain and other parts of the body. The CB-1 receptor is known to play a role in various physiological processes, including appetite regulation, pain sensation, and mood.

Mechanism of Action

N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide acts as a CB-1 receptor antagonist, meaning that it binds to the CB-1 receptor and prevents the binding of other molecules, such as THC. The CB-1 receptor is known to play a role in various physiological processes, including appetite regulation, pain sensation, and mood. By blocking the CB-1 receptor, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide can modulate these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide are largely related to its ability to block the CB-1 receptor. By blocking the CB-1 receptor, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide can reduce appetite, reduce body weight, and block the pain-relieving effects of THC. Additionally, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been shown to have anxiogenic effects in animal models, suggesting that it may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide is that it is a highly selective CB-1 receptor antagonist, meaning that it specifically targets the CB-1 receptor and does not affect other receptors in the body. Additionally, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been shown to be effective in reducing food intake and body weight in animal models, suggesting that it may be a useful tool for studying the mechanisms of obesity. However, one limitation of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide is that it has poor water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide. One area of research is in the development of more water-soluble formulations of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide, which would make it easier to administer in experimental settings. Additionally, further research is needed to determine the long-term effects of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide on appetite regulation, body weight, and other physiological processes. Finally, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide may have potential therapeutic applications in the treatment of addiction and anxiety disorders, and further research is needed to explore these possibilities.
Conclusion:
In conclusion, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide is a CB-1 receptor antagonist that has been extensively studied for its potential therapeutic applications. N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been shown to reduce food intake, body weight, and the pain-relieving effects of THC, making it a useful tool for studying the mechanisms of obesity and pain. Additionally, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide may have potential therapeutic applications in the treatment of addiction and anxiety disorders. Further research is needed to explore these possibilities and to develop more water-soluble formulations of N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide.

Scientific Research Applications

N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been extensively studied for its potential therapeutic applications. One of the main areas of research is in the treatment of obesity. N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been shown to reduce food intake and body weight in animal models, suggesting that it may be a potential treatment for obesity. N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has also been studied for its potential use in the treatment of addiction, as it can block the effects of THC, the main psychoactive component of marijuana. Additionally, N-{1-[(allylamino)carbonyl]-2-phenylvinyl}-2,4-dichlorobenzamide has been studied for its potential use in the treatment of pain, as it can block the pain-relieving effects of THC.